Cas no 13045-13-1 (3-Chloro-5-Hydroxy-2-pentanone (~90%))

• Product Name: 3-Chloro-5-Hydroxy-2-pentanone (~90%)
• CAS No: 13045-13-1
• MF: C₅H₉ClO₂
• MW: 136.576761007309
• CID: 2196324
• PubChem ID: 4086860
• Update Time: 2025-05-19

3-Chloro-5-Hydroxy-2-pentanone (~90%) Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-hydroxy-2-pentanone
• 3-chloro-5-hydroxypentan-2-one
• 3-Chlor-5-hydroxy-2-pentanon
• 3-chloro-3-acetylpropanol
• 3-CHLORO-4-OXO-1-PENTANOL
• 3-chloro-5-hydroxy-pentan-2-one
• SCHEMBL585068
• FYWDUQCSMYWUHV-UHFFFAOYSA-N
• 13045-13-1
• 2-Pentanone, 3-chloro-5-hydroxy-
• 3-Chloro-5-Hydroxy-2-pentanone (~90%)
• 3-acetyl-3-chloro-1-propanol
• DTXSID10399159
• AS-40218
• CS-0444407
• MFCD00087535
• AKOS016009814

• Inchi： InChI=1S/C5H9ClO2/c1-4(8)5(6)2-3-7/h5,7H,2-3H2,1H3
• InChI Key： FYWDUQCSMYWUHV-UHFFFAOYSA-N
• SMILES： CC(=O)C(CCO)Cl

Computed Properties

• Exact Mass: 136.02900
• Monoisotopic Mass: 136.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.162
• Boiling Point: 264 ºC
• Flash Point: 113 ºC
• PSA: 37.30000
• LogP: 0.56520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Chloro-5-Hydroxy-2-pentanone (~90%)

Introduction to 3-Chloro-5-Hydroxy-2-pentanone (~90%) and Its Significance in Modern Chemical Research

3-Chloro-5-Hydroxy-2-pentanone (~90%), identified by its CAS number 13045-13-1, is a compound of considerable interest in the field of organic synthesis and pharmaceutical chemistry. This molecule, characterized by its chloro and hydroxyl functional groups, has garnered attention due to its versatile applications in the development of novel chemical entities and bioactive molecules. The compound's unique structural features make it a valuable intermediate in synthetic pathways, particularly in the construction of more complex molecules that exhibit promising biological activities.

The 3-Chloro-5-Hydroxy-2-pentanone (~90%) CAS no. 13045-13-1 is synthesized through well-established organic reactions, often involving the condensation of appropriate precursors followed by functional group transformations. Its purity, typically expressed as ~90%, ensures high reliability in downstream applications, making it a preferred choice for researchers engaged in both academic and industrial settings. The presence of both a chloro substituent and a hydroxyl group allows for further derivatization, enabling the creation of a wide array of pharmacophores essential for drug discovery.

In recent years, the demand for 3-Chloro-5-Hydroxy-2-pentanone (~90%) has surged due to its role in synthesizing molecules with therapeutic potential. For instance, researchers have explored its utility in generating derivatives that exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The compound's ability to serve as a building block for more complex structures has been leveraged in the design of small-molecule inhibitors targeting various disease pathways. This adaptability underscores its importance as a chemical intermediate in modern medicinal chemistry.

One of the most compelling aspects of 3-Chloro-5-Hydroxy-2-pentanone (~90%) is its incorporation into natural product-inspired scaffolds. By modifying this core structure, scientists have been able to mimic the bioactivity observed in naturally occurring compounds while enhancing their pharmacokinetic profiles. Such efforts align with the growing trend toward green chemistry and sustainable drug development, where maximizing yield and minimizing waste are paramount concerns. The efficient use of CAS no 13045-13-1 in these processes highlights its environmental compatibility and economic viability.

The pharmaceutical industry has also recognized the potential of 3-Chloro-5-Hydroxy-2-pentanone (~90%) as a precursor for prodrugs. Prodrugs are inactive molecules that are metabolically converted into active drugs within the body, offering advantages such as improved solubility or stability. The structural versatility of this compound allows for the design of prodrugs that can be tailored to specific therapeutic needs, further expanding its utility in drug formulation. This approach not only enhances patient compliance but also opens up new avenues for treating previously challenging medical conditions.

Advances in computational chemistry have further accelerated the use of 3-Chloro-5-Hydroxy-2-pentanone (~90%) in drug discovery. Molecular modeling techniques enable researchers to predict how this compound will behave within biological systems, allowing for rapid screening of potential derivatives. Such simulations have been instrumental in identifying lead compounds with high affinity for target enzymes or receptors. By integrating experimental data with computational predictions, scientists can optimize synthetic routes more efficiently than ever before.

The role of CAS no 13045-13-1 extends beyond pharmaceutical applications into agrochemicals and specialty chemicals. Its derivatives have been investigated as intermediates for pesticides and herbicides, contributing to sustainable agricultural practices. Additionally, the compound's reactivity makes it valuable in material science, where it is used to develop novel polymers or coatings with enhanced properties. This broad spectrum of applications underscores its significance as a multifunctional chemical entity.

In conclusion,3-Chloro-5-Hydroxy-2-pentanone (~90%) is a cornerstone molecule in modern chemical research, bridging the gap between basic organic synthesis and advanced therapeutic applications. Its unique structural features and synthetic flexibility make it indispensable for chemists working on drug discovery, material science, and industrial processes. As research continues to uncover new uses for this compound,CAS no 13045-13-1 will undoubtedly remain at the forefront of innovation across multiple scientific disciplines.